Cas no 2228936-35-2 (2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid
• CAS No: 2228936-35-2
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 6150094
• PubChem ID: 165620428
• Update Time: 2025-10-28

2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid
• EN300-1889432
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenoxy)acetic acid
• 2228936-35-2

• Inchi： 1S/C14H19NO6/c1-14(2,3)21-13(18)15-10-6-5-9(19-4)7-11(10)20-8-12(16)17/h5-7H,8H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： AITQNGAVWWIUGA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OCC(=O)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.12123733g/mol
• Monoisotopic Mass: 297.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid

Compound CAS No: 2228936-35-2 - 2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid

Compound CAS No: 2228936-35-2, also known as 2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a phenoxy group substituted with specific functional groups, including a tert-butoxy carbonyl amino group and a methoxy group. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor for the synthesis of more complex molecules, particularly in the development of novel drug candidates.

One of the most notable aspects of Compound CAS No: 2228936-35-2 is its versatility in synthetic chemistry. Researchers have employed various methodologies to synthesize this compound, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

From a biological standpoint, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases, which are critical in various disease pathways such as cancer and inflammation. These findings underscore its potential as a lead compound for drug development.

In addition to its pharmacological applications, Compound CAS No: 2228936-35-2 has also been explored for its role in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator, potentially offering solutions for improving crop yields and stress resistance.

Recent advancements in green chemistry have further enhanced the synthesis and application of this compound. By adopting eco-friendly reaction conditions and catalysts, researchers have been able to reduce the environmental footprint associated with its production while maintaining high-quality standards.

In conclusion, Compound CAS No: 2228936-35-2 - 2-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenoxy)acetic acid stands out as a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, coupled with ongoing research advancements, positions it as a key player in the development of innovative solutions for healthcare and agriculture.